Cas no 2097920-70-0 (3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide)
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide
- 3-fluoro-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-4-methoxybenzamide
-
- Inchi: 1S/C16H18FNO3S/c1-16(20,8-11-5-6-22-9-11)10-18-15(19)12-3-4-14(21-2)13(17)7-12/h3-7,9,20H,8,10H2,1-2H3,(H,18,19)
- InChI Key: UMZXNUQBXJFDJW-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CC(C)(CNC(C1C=CC(=C(C=1)F)OC)=O)O
Computed Properties
- Exact Mass: 323.09914277 g/mol
- Monoisotopic Mass: 323.09914277 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 323.4
- XLogP3: 2.5
- Topological Polar Surface Area: 86.8
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6571-6462-2μmol |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-5μmol |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-10μmol |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-20μmol |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-1mg |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-2mg |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-3mg |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-4mg |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-5mg |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6571-6462-10mg |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide |
2097920-70-0 | 10mg |
$79.0 | 2023-09-08 |
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide
Introduction to 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide (CAS No. 2097920-70-0)
3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2097920-70-0, represents a fusion of heterocyclic and aromatic moieties, making it a subject of interest for researchers exploring novel therapeutic agents.
The molecular structure of this compound is characterized by the presence of a fluoro substituent, a thiophen-3-yl group, and a long aliphatic chain with a hydroxyl group. These elements contribute to its complex chemical properties and may influence its interaction with biological targets. The 4-methoxybenzamide moiety further enhances its potential as a pharmacophore, providing a scaffold for further derivatization and optimization.
In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluoro atom in 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide may contribute to its pharmacological profile, making it a promising candidate for drug discovery efforts.
The thiophen-3-yl group is another key feature of this compound, which is known for its ability to modulate various biological pathways. Thiophene derivatives have been extensively studied for their potential applications in treating neurological disorders, inflammation, and cancer. The presence of this moiety in 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide suggests that it may exhibit similar therapeutic effects or offer new insights into the mechanisms of action of such compounds.
The long aliphatic chain with a hydroxyl group at its terminus adds another layer of complexity to the compound's structure. This feature can influence both its solubility and bioavailability, which are critical factors in drug development. The hydroxyl group may also serve as a site for further functionalization, allowing researchers to tailor the compound's properties for specific applications.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of novel pharmaceuticals. The unique combination of functional groups in 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide makes it an excellent candidate for SAR studies. By systematically modifying its structure, researchers can gain valuable insights into how different moieties contribute to its biological activity.
The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and nanotechnology. For instance, the presence of both hydrophobic and hydrophilic regions in its structure could make it useful as a surfactant or a component in drug delivery systems.
In conclusion, 3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide (CAS No. 2097920-70-0) is a multifaceted compound with significant potential in various fields. Its complex structure, characterized by the presence of multiple functional groups, makes it an attractive subject for further research and development. As our understanding of structure-biology relationships continues to evolve, compounds like this one are likely to play a crucial role in the discovery and development of new therapeutic agents.
2097920-70-0 (3-fluoro-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-4-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)